Cas no 1252398-45-0 (N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide)

• Product Name: N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide
• CAS No: 1252398-45-0
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5452128
• PubChem ID: 51089517
• Update Time: 2025-10-28

N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS010354672
• 1252398-45-0
• Z756361412
• N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide
• EN300-12885211
• N-(1-Cyano-1-methylpropyl)-2-methylbenzeneacetamide

• Inchi： 1S/C14H18N2O/c1-4-14(3,10-15)16-13(17)9-12-8-6-5-7-11(12)2/h5-8H,4,9H2,1-3H3,(H,16,17)
• InChI Key： KVVSYHIGMNCKPE-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C#N)(C)CC)=O)=CC=CC=C1C

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 442.7±38.0 °C(Predicted)
• pka: 12.63±0.46(Predicted)

Additional information on N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide

Professional Introduction to N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide (CAS No. 1252398-45-0)

N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide, with the CAS number 1252398-45-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide consists of a complex arrangement of functional groups, including an amide linkage, a cyano group, and an isobutyl moiety. These structural features contribute to its unique chemical properties and biological interactions. The presence of the amide group suggests potential interactions with biological targets such as enzymes and receptors, while the cyano group can influence electronic properties and reactivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide has been identified as a promising candidate for further investigation due to its ability to interact with specific molecular targets. Preliminary studies have indicated that this compound may have potential applications in the treatment of neurological disorders, inflammation, and other conditions characterized by abnormal cellular signaling.

One of the key areas of research involving N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide is its interaction with enzymes involved in neurotransmitter metabolism. The amide group in its structure allows for hydrogen bonding interactions, which are crucial for binding to enzyme active sites. This property makes it a valuable scaffold for designing molecules that can inhibit or activate specific enzymes, thereby modulating neurotransmitter levels and potentially alleviating symptoms associated with neurological disorders.

Furthermore, the cyano group in N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide has been shown to enhance the lipophilicity of the molecule, improving its ability to cross biological membranes. This characteristic is particularly important for compounds intended for oral administration or delivery across the blood-brain barrier. The combination of these structural features makes this compound a versatile tool for drug discovery and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide with greater accuracy. Molecular docking studies have been conducted to explore its potential interactions with various biological targets, providing insights into its mechanism of action. These studies have revealed that this compound can bind to multiple receptors and enzymes, suggesting broad therapeutic potential.

In addition to its pharmacological applications, N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide has also been investigated for its potential role in chemical synthesis. Its unique structural features make it a valuable intermediate in the preparation of more complex molecules. Researchers have explored its use in constructing heterocyclic compounds, which are known for their diverse biological activities.

The synthesis of N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, including catalytic processes and purification methods such as chromatography. These techniques not only improve the efficiency of synthesis but also enhance the overall quality of the final product.

Ongoing research continues to uncover new applications and properties of N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide. Studies are being conducted to evaluate its efficacy and safety in preclinical models, paving the way for future clinical trials. The findings from these studies will provide valuable insights into its potential as a therapeutic agent and contribute to the development of novel treatments for various diseases.

The chemical community remains committed to exploring innovative approaches for drug discovery and development. Compounds like N-(1-cyano-1-methylpropyl)-2-(2-methylphenyl)acetamide represent a significant step forward in this endeavor. Their unique properties and potential applications make them invaluable tools for researchers striving to improve human health and well-being.